2-Chloro-3,5-dimethylpyridine
Cat. No. B1314111
Key on ui cas rn:
72093-12-0
M. Wt: 141.6 g/mol
InChI Key: FGUVEKFEQISNDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04469896
Procedure details
19.4 g of the 4-formyl-2-methyl-2,4-dichlorovaleronitrile obtained in Example 7(a) are heated for 4 hours to 160°-170° C. while introducing a weak stream of dry HCl gas. After it has cooled, the dark melt is subjected to steam distillation. The distillate is extracted with diethyl ether and the extract is dried and evaporated to dryness in vacuo. The residual light brown oil is distilled, affording 7.36 g of 2-chloro-3,5-dimethylpyridine in the form of a light brown oil which boils at 110° C./2500 Pa.
Name
4-formyl-2-methyl-2,4-dichlorovaleronitrile
Quantity
19.4 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH:1]([C:3](Cl)([CH3:10])[CH2:4][C:5]([CH3:9])(Cl)[C:6]#[N:7])=O.[ClH:12]>>[Cl:12][C:6]1[C:5]([CH3:9])=[CH:4][C:3]([CH3:10])=[CH:1][N:7]=1
|
Inputs
Step One
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Name
|
4-formyl-2-methyl-2,4-dichlorovaleronitrile
|
|
Quantity
|
19.4 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)C(CC(C#N)(Cl)C)(C)Cl
|
Step Two
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Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
After it has cooled
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DISTILLATION
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Type
|
DISTILLATION
|
|
Details
|
the dark melt is subjected to steam distillation
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The distillate is extracted with diethyl ether
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the extract is dried
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated to dryness in vacuo
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DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
The residual light brown oil is distilled
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=NC=C(C=C1C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.36 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
